Cas no 56704-28-0 (1-(4,5-dimethyl-3-pyridinyl)-Ethanone)

• Product Name: 1-(4,5-dimethyl-3-pyridinyl)-Ethanone
• CAS No: 56704-28-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD18384661
• CID: 1114118
• PubChem ID: 21702816
• Update Time: 2025-07-19

1-(4,5-dimethyl-3-pyridinyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dimethyl-3-pyridinyl)-Ethanone
• 1-(4,5-dimethylpyridin-3-yl)ethanone
• Ethanone, 1-(4,5-dimethyl-3-pyridinyl)- (9CI)
• 56704-28-0
• AKOS027409858
• 1-(4,5-DIMETHYLPYRIDIN-3-YL)ETHAN-1-ONE
• SCHEMBL6630808
• AB75501
• DB-102636
• DTXSID101290271
• 1-(4,5-Dimethyl-3-pyridinyl)ethanone

• MDL： MFCD18384661
• Inchi： 1S/C9H11NO/c1-6-4-10-5-9(7(6)2)8(3)11/h4-5H,1-3H3
• InChI Key： QGHINDWOCKVTPK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC=C(C)C=1C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4,5-dimethyl-3-pyridinyl)-Ethanone

Professional Introduction to 1-(4,5-dimethyl-3-pyridinyl)-Ethanone (CAS No. 56704-28-0)

1-(4,5-dimethyl-3-pyridinyl)-Ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 56704-28-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core with dimethyl substitution at the 4 and 5 positions, combined with an acetyl group at the 3-position, exhibits unique structural and functional properties that make it a valuable intermediate in drug discovery and material science.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The dimethyl groups at the 4 and 5 positions enhance the lipophilicity of the molecule, influencing its solubility and bioavailability. The acetyl group at the 3-position introduces reactivity that can be exploited in further synthetic transformations, making this compound a versatile building block for more complex molecules.

In recent years, there has been growing interest in 1-(4,5-dimethyl-3-pyridinyl)-Ethanone due to its potential applications in the development of novel therapeutic agents. Researchers have explored its utility as a precursor in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against enzymes involved in inflammation and cancer metabolism.

One of the most compelling aspects of 1-(4,5-dimethyl-3-pyridinyl)-Ethanone is its structural flexibility, which allows chemists to modify its core framework while retaining key pharmacophoric elements. This adaptability has led to the discovery of several promising lead compounds that are being evaluated in preclinical studies. The compound’s ability to undergo selective functionalization makes it particularly useful for generating libraries of diverse molecules for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(4,5-dimethyl-3-pyridinyl)-Ethanone’s interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to proteins implicated in neurological disorders, suggesting its potential as a starting point for developing treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. These findings underscore the importance of 56704-28-0 in modern drug discovery efforts.

The synthesis of 1-(4,5-dimethyl-3-pyridinyl)-Ethanone has also seen significant improvements, with optimized protocols now enabling high-yield production under mild conditions. This accessibility is crucial for both academic research and industrial applications, as it allows for large-scale synthesis without compromising purity or efficiency. The development of green chemistry approaches has further minimized environmental impact, aligning with global sustainability goals.

In addition to its pharmaceutical applications, 1-(4,5-dimethyl-3-pyridinyl)-Ethanone has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. The compound’s ability to form stable complexes with metals also opens avenues for catalytic applications.

The future prospects of 56704-28-0 are bright, with ongoing research exploring new synthetic pathways and biological functions. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative derivatives with enhanced therapeutic potential. As our understanding of molecular interactions deepens, so too will the applications of this versatile compound.

In conclusion, 1-(4,5-dimethyl-3-pyridinyl)-Ethanone (CAS No. 56704-28-0) represents a critical component in modern chemical research. Its unique structure and reactivity position it as a key intermediate in drug development and material innovation. With continued exploration and refinement, this compound is poised to play an increasingly important role in advancing scientific and technological progress.